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Compound of Interest

Compound Name: STAT3-IN-25
Cat. No.: B12360986
Get Quote
. J

This document provides essential safety and logistical information for the proper disposal of
STAT3-IN-25, a potent STAT3 inhibitor. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting.

Summary of Key Information

The following table summarizes critical data for STAT3-IN-25.
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Parameter Information Source

Product Name STAT3-IN-25 MedchemExpress
Synonyms Compound 2p MedchemExpress
Primary Function Potent STAT3 inhibitor MedchemExpress

Assumed to be harmful if
swallowed and toxic to aquatic
Primary Hazard life with long-lasting effects, DC Chemicals

based on similar compounds.

[1]

-20°C for 1 month or -80°C for
Storage (Powder) 6 ths.[2] MedchemExpress
months.

Storage (in solvent) -80°C.[1] DC Chemicals

Safety goggles with side-
Personal Protective Equipment  shields, protective gloves, )

) } ) DC Chemicals
(PPE) impervious clothing, and a

suitable respirator.[1]

Experimental Workflow for Disposal

The following workflow diagram illustrates the decision-making process and steps for the
proper disposal of STAT3-IN-25.
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Start: Identify Waste

STAT3-IN-25 Waste Identified
p

Is it solid? Is it liquid?

Waste Assessment
Y Y
(

Solid Waste Liquid Waste
(e.g., powder, contaminated vials) e.g., dissolved in solvent, contaminated media)

-

N

Solid Waste Disposav Liqvlid Waste Disposal

Gackage in a sealed, labeled, hazardous waste container. Gollect in a sealed, labeled, hazardous waste container for quuids]

A4 A/

(Store in a designated hazardous waste accumulation area) Gtore in secondary containment in a designated hazardous waste area)
- DZERN J

Final Disposal v

Click to download full resolution via product page

Caption: Workflow for the safe disposal of STAT3-IN-25 waste.

Step-by-Step Disposal Protocol

Researchers must adhere to the following step-by-step protocol for the disposal of STAT3-IN-
25. This procedure is based on general guidelines for hazardous chemical waste and should be
performed in accordance with institutional and local regulations.
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. Personal Protective Equipment (PPE):

Before handling STAT3-IN-25 waste, ensure you are wearing appropriate PPE, including a
lab coat, safety goggles with side shields, and chemical-resistant gloves.[1]

. Waste Segregation:

Solid Waste: Collect any solid STAT3-IN-25 waste, such as unused powder, contaminated
weighing paper, or empty vials, in a designated, sealable hazardous waste container.

Liguid Waste: Collect all liquid waste containing STAT3-IN-25, including solutions in organic
solvents or aqueous media, in a separate, sealed, and clearly labeled hazardous waste
container. Do not mix with other, non-hazardous liquid waste streams.

. Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the name "STAT3-IN-
25," and the primary hazard(s) (e.qg., "Toxic").

. Storage:

Store the sealed hazardous waste container in a designated and secure waste accumulation
area within the laboratory. Liquid waste containers should be placed in secondary
containment to prevent spills.

. Disposal:
Do not dispose of STAT3-IN-25 down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste. Follow all institutional procedures for waste
manifest and pickup.

STAT3 Signaling Pathway

The following diagram illustrates a simplified canonical STAT3 signaling pathway, which is the
target of STAT3-IN-25.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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